4-methoxy-3-[methyl(methylsulfonyl)amino]-N-(2-methylphenyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3-[methyl(methylsulfonyl)amino]-N-(2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H20N2O5S2/c1-12-7-5-6-8-14(12)17-25(21,22)13-9-10-16(23-3)15(11-13)18(2)24(4,19)20/h5-11,17H,1-4H3
• InChI Key: VDPPNBHBLQQOTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)OC)N(C)S(=O)(=O)C
• Molecular Formula: C16H20N2O5S2
• Molecular Weight: 384.5 g/mol

Description

4-methoxy-3-[methyl(methylsulfonyl)amino]-N-(2-methylphenyl)benzenesulfonamide, also known as MMS, is a chemical compound that has been widely used in scientific research. It is a sulfonamide-based compound that has been found to have various biochemical and physiological effects.

Scientific Research Applications

4-methoxy-3-[methyl(methylsulfonyl)amino]-N-(2-methylphenyl)benzenesulfonamide has been extensively used in scientific research for its various applications. It has been found to be a potent inhibitor of carbonic anhydrase IX (CAIX), which is overexpressed in various cancers. This compound has been used in the development of CAIX-targeted therapies for cancer treatment. It has also been used in the development of imaging agents for the detection of CAIX expression in tumors.

Mechanism of Action

The mechanism of action of 4-methoxy-3-[methyl(methylsulfonyl)amino]-N-(2-methylphenyl)benzenesulfonamide involves the inhibition of CAIX, which plays a crucial role in the regulation of pH in cancer cells. By inhibiting CAIX, this compound disrupts the pH regulation in cancer cells, leading to their death. This compound has also been found to inhibit other enzymes, such as sulfonamide-sensitive carbonic anhydrases.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been found to induce apoptosis, inhibit angiogenesis, and enhance the efficacy of chemotherapy. Additionally, this compound has been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

4-methoxy-3-[methyl(methylsulfonyl)amino]-N-(2-methylphenyl)benzenesulfonamide has several advantages for lab experiments. It is a potent inhibitor of CAIX, making it an ideal compound for the development of CAIX-targeted therapies and imaging agents. This compound has also been found to have low toxicity and high selectivity towards CAIX. However, this compound has some limitations for lab experiments. It is a sulfonamide-based compound, which may limit its use in certain experiments. Additionally, this compound has not been extensively studied for its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for the research on 4-methoxy-3-[methyl(methylsulfonyl)amino]-N-(2-methylphenyl)benzenesulfonamide. One of the directions is the development of this compound-based therapies for cancer treatment. This compound has shown promising results in preclinical studies, and further research is needed to evaluate its efficacy in clinical trials. Another direction is the development of this compound-based imaging agents for the detection of CAIX expression in tumors. This compound has the potential to be used as a diagnostic tool for the early detection of cancer. Additionally, further research is needed to understand the pharmacokinetics and pharmacodynamics of this compound, which will help in the development of optimal dosing strategies.
Conclusion:
In conclusion, this compound is a sulfonamide-based compound that has been extensively used in scientific research. It has various applications in cancer treatment and imaging, and its mechanism of action involves the inhibition of CAIX. This compound has several advantages for lab experiments, but it also has some limitations. Future research on this compound should focus on the development of this compound-based therapies and imaging agents, as well as understanding its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis of 4-methoxy-3-[methyl(methylsulfonyl)amino]-N-(2-methylphenyl)benzenesulfonamide involves the reaction of 4-methoxy-3-nitrobenzenesulfonamide with methylsulfonyl chloride and 2-methylphenylamine in the presence of a base. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of this compound. The synthesis method has been well-established and has been used in various scientific research studies.